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Compound of Interest

Compound Name: 3-Hydroxysebacic acid

Cat. No.: B143112 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxysebacic Acid
This guide provides crucial safety protocols and logistical plans for laboratory personnel

handling 3-Hydroxysebacic acid. Adherence to these procedures is vital for ensuring personal

safety and minimizing environmental impact.

Chemical Identifier:

Name: 3-Hydroxysebacic acid

CAS Number: 73141-46-5

Molecular Formula: C10H18O5[1]

Molecular Weight: 218.25 g/mol [1][2]

Hazard Identification and Classification
3-Hydroxysebacic acid is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Skin Irritation (Category 2): Causes skin irritation.[2]
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Serious Eye Irritation (Category 2): Causes serious eye irritation.[2]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Hazard
Classification

GHS Category Signal Word Hazard Statement

Acute toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed.[1]

Skin

corrosion/irritation
Category 2 Warning

H315: Causes skin

irritation.[2]

Serious eye

damage/eye irritation
Category 2 Warning

H319: Causes serious

eye irritation.[2]

Acute aquatic toxicity Category 1 Warning
H400: Very toxic to

aquatic life.[1]

Chronic aquatic

toxicity
Category 1 Warning

H410: Very toxic to

aquatic life with long

lasting effects.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate the risks of exposure. The following

table outlines the required equipment for handling 3-Hydroxysebacic acid.
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Body Part Required PPE Material/Standard Rationale

Eyes/Face
Safety Goggles &

Face Shield
ANSI Z87.1 compliant

Protects against

splashes that can

cause serious eye

irritation.[3] A face

shield offers broader

protection for the

entire face.[4]

Hands
Chemical-resistant

gloves
Nitrile or Butyl rubber

Prevents skin irritation

upon contact.[4][5] For

high-volume

applications, heavy-

duty gloves are

recommended.[3]

Body

Laboratory Coat or

Chemical-resistant

Apron

Standard lab coat;

chemical-resistant for

large quantities

Protects against

incidental skin contact

and contamination of

personal clothing.[3]

[6]

Respiratory Not generally required N/A

Use in a well-

ventilated area or a

fume hood to avoid

dust and aerosol

formation.[1] If

significant dust is

generated, a

respirator may be

necessary.

Feet Closed-toe shoes
Leather or other non-

porous material

Protects feet from

potential spills.[6]

Experimental Workflow for Handling 3-Hydroxysebacic
Acid
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Preparation

Handling & Operation

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Ensure proper ventilation (Fume Hood)

Weigh 3-Hydroxysebacic acid

Proceed with caution

Perform experimental procedure

Decontaminate work surfaces

Post-experiment

Segregate and label waste

Dispose of waste via approved channels

Doff and clean/dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Hydroxysebacic acid.
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Operational and Disposal Plans
Handling and Storage:

Handling: Avoid inhalation and contact with skin and eyes.[1] Prevent dust and aerosol

formation.[1] Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the

work area.[1]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Store at 2-8°C.

Store away from strong acids/alkalis and strong oxidizing/reducing agents.[1]

Spill Management:

Evacuate: If a significant spill occurs outside a fume hood, evacuate the immediate area.[6]

Contain: For small spills, contain the material.

Neutralize: Neutralize spilled acid if appropriate.

Collect: Use absorbent materials to clean up the spill.

Dispose: Collect the spillage and place it in a sealed container for disposal as hazardous

waste.[1] Spill debris is considered hazardous waste.[6]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][7]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water.[1] Seek medical attention if irritation persists.

Ingestion: If swallowed, call a poison center or doctor.[1] Rinse the mouth with water.[1] Do

NOT induce vomiting.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[1]
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Disposal Plan: All waste containing 3-Hydroxysebacic acid must be treated as hazardous

waste.

Container Disposal: Dispose of the contents and container to an approved waste disposal

plant.[1]

Waste Segregation: Do not dispose of it in standard laboratory trash or down the drain. The

material is very toxic to aquatic life.[1]

Labeling: Ensure all waste containers are clearly and accurately labeled.

Logical Relationship for PPE Selection

Identified Hazards

Required PPE

Skin Irritant

Gloves (Nitrile/Butyl)

Eye Irritant

Safety Goggles & Face Shield

Harmful if Swallowed

Lab Coat

Prevents contamination

Dust/Aerosol Formation

Fume Hood / Ventilation

Click to download full resolution via product page

Caption: Rationale for PPE selection based on chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b143112?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC72390.html
https://dcchemicals.com/msds/MSDS_DC72390.html
https://www.benchchem.com/product/b143112?utm_src=pdf-body-img
https://www.benchchem.com/product/b143112?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 3-Hydroxysebacic acid|73141-46-5|MSDS [dcchemicals.com]

2. 3-Hydroxysebacic acid | C10H18O5 | CID 3017884 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. ehs.washington.edu [ehs.washington.edu]

4. leelinework.com [leelinework.com]

5. quicktest.co.uk [quicktest.co.uk]

6. coral.washington.edu [coral.washington.edu]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-
Hydroxysebacic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143112#personal-protective-equipment-for-handling-
3-hydroxysebacic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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